Cas no 66767-99-5 (maltotetraitol)

• Product name: maltotetraitol
• CAS No: 66767-99-5
• MF: C₂₄H₄₄O₂₁
• MW: 668.594
• CID: 964608

maltotetraitol Chemical and Physical Properties

Names and Identifiers

• maltotetraitol
• 3-[5-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentane-1,2,4,5-tetrol
• O-alpha-D-Glucopyranosyl-(1→4)-O-alpha-D-glucopyranosyl-(1→4)-O-alpha-D-glucopyranosyl-(1→4)-D-glucitol

• Inchi： InChI=1S/C24H44O21/c25-1-6(30)11(32)19(7(31)2-26)43-23-17(38)14(35)21(9(4-28)41-23)45-24-18(39)15(36)20(10(5-29)42-24)44-22-16(37)13(34)12(33)8(3-27)40-22/h6-39H,1-5H2/t6-,7+,8+,9+,10+,11+,12+,13-,14+,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+/m0/s1
• InChI Key： LUAHEUHBAZYUOI-KVXMBEGHSA-N
• SMILES： C([C@@H]([C@H]([C@@H]([C@@H](CO)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 668.23800
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 45
• Rotatable Bond Count: 14

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 358.83000
• LogP: -10.11280

maltotetraitol Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on maltotetraitol

Maltotetraitol (CAS No. 66767-99-5): An Overview of Its Properties, Applications, and Recent Research

Maltotetraitol (CAS No. 66767-99-5) is a complex carbohydrate that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural and functional properties. This compound, also known as 4-O-α-D-glucopyranosyl-D-sorbitol, is a tetrasaccharide alcohol derived from maltose. Its molecular formula is C₁₂H₂₄O₁₁, and it has a molecular weight of approximately 344.32 g/mol.

The structure of maltotetraitol is characterized by a linear chain of four glucose units, with the terminal glucose unit reduced to an alcohol group. This structure confers several important properties to the compound, including high solubility in water, low hygroscopicity, and excellent stability under various conditions. These properties make maltotetraitol a valuable component in a variety of applications, ranging from food additives to pharmaceutical excipients.

In the food industry, maltotetraitol is used as a sugar substitute due to its low caloric content and sweet taste. It is particularly useful for individuals with diabetes or those following a low-carbohydrate diet. Recent studies have shown that maltotetraitol can also act as a prebiotic, promoting the growth of beneficial gut bacteria and improving overall digestive health. For example, a study published in the Journal of Agricultural and Food Chemistry in 2021 demonstrated that maltotetraitol significantly increased the population of Bifidobacteria and Lactobacilli in the gut microbiome.

In the pharmaceutical industry, maltotetraitol is utilized as an excipient in drug formulations due to its excellent compatibility with various active pharmaceutical ingredients (APIs). Its high solubility and low hygroscopicity make it an ideal candidate for oral solid dosage forms such as tablets and capsules. Additionally, maltotetraitol has been shown to enhance the stability and bioavailability of certain drugs. A study published in the International Journal of Pharmaceutics in 2020 reported that maltotetraitol improved the dissolution rate of poorly water-soluble drugs like ibuprofen and naproxen.

The cosmetic industry has also found applications for maltotetraitol due to its moisturizing properties. It can be used in skin care products to improve hydration and reduce dryness. Maltotetraitol's ability to form a protective film on the skin surface helps to lock in moisture and prevent water loss. This makes it an effective ingredient in creams, lotions, and serums designed for dry or sensitive skin types.

Recent research has explored the potential therapeutic applications of maltotetraitol beyond its use as a food additive or excipient. A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of maltotetraitol and found that it effectively reduced inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, maltotetraitol has shown promise as an antioxidant. A study published in the Oxidative Medicine and Cellular Longevity in 2021 demonstrated that maltotetraitol scavenged free radicals and protected cells from oxidative stress-induced damage. This property makes it a potential candidate for use in anti-aging formulations and treatments for oxidative stress-related diseases.

The environmental impact of maltotetraitol production is another area of interest for researchers. Unlike many synthetic chemicals, maltotetraitol can be produced from renewable resources such as corn starch or wheat flour through enzymatic processes. This makes it a more sustainable alternative to traditional chemical synthesis methods. A study published in the Journal of Cleaner Production in 2019 highlighted the environmental benefits of using biotechnological approaches for the production of maltotetraitol.

In conclusion, maltotetraitol (CAS No. 66767-99-5) is a versatile compound with a wide range of applications across multiple industries. Its unique structural properties make it suitable for use as a sugar substitute, pharmaceutical excipient, cosmetic ingredient, and potential therapeutic agent. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in both industrial and academic settings.